4-Methylbenzo[d]thiazol-6-aMine

• IUPAC Name: 4-methyl-1,3-benzothiazol-6-amine
• InChI: InChI=1S/C8H8N2S/c1-5-2-6(9)3-7-8(5)10-4-11-7/h2-4H,9H2,1H3
• InChI Key: YPZWBAPRGOCYRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1N=CS2)N
• Molecular Formula: C8H8N2S
• Molecular Weight: 164.23 g/mol

Description

4-Methylbenzo[d]thiazol-6-amine is a chemical compound with the CAS number 1805963-53-4. It has a molecular weight of 164.23. The compound is light-red to brown in solid form.

Synthesis Analysis

A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino] benzamides derivatives were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride and 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The structure of 4-Methylbenzo[d]thiazol-6-amine was analyzed based on IR, 1H, 13C NMR and mass spectral data.

Scientific Research Applications

Antitumor and Cytotoxic Activity

• Researchers have synthesized various derivatives of 4-Methylbenzo[d]thiazol-6-amine and evaluated their cytotoxic effects on human tumor cell lines. .

Anti-Inflammatory Activity

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Antibacterial Activity

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Antiviral Activity

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Antihypertensive Activity

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Mechanism of Action

Target of Action

4-Methylbenzo[d]thiazol-6-amine, a derivative of thiazole, has been found to interact with several biological targets. Thiazoles are known to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties . Specifically, thiazole derivatives have been reported to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are major targets in the treatment of Alzheimer’s disease . They also exhibit weak COX-1 inhibitory activity .

Mode of Action

The interaction of 4-Methylbenzo[d]thiazol-6-amine with its targets leads to various changes. For instance, thiazole-quinolinium derivatives have been found to stimulate FtsZ polymerization in bacterial cells, disrupting its dynamic assembly and Z-ring formation . This inhibition of a crucial step in bacterial cell division could potentially represent their main mechanism of antibacterial activity . In the context of anti-inflammatory properties, certain derivatives have shown to inhibit COX-1, an enzyme involved in inflammation .

Biochemical Pathways

The action of 4-Methylbenzo[d]thiazol-6-amine affects several biochemical pathways. As an inhibitor of AChE and BChE, it impacts the cholinergic pathways in the central nervous system, which are disrupted in Alzheimer’s disease . By inhibiting COX-1, it influences the arachidonic acid pathway, which plays a key role in inflammation .

Pharmacokinetics

Thiazoles are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents . These properties could influence the compound’s bioavailability.

Result of Action

The action of 4-Methylbenzo[d]thiazol-6-amine results in various molecular and cellular effects. For instance, thiazole-quinolinium derivatives can alter the morphology of bacterial cells, leading to a more elongated shape compared to untreated cells . In the context of anti-inflammatory activity, certain derivatives have demonstrated inhibition of albumin denaturation .

Action Environment

The action, efficacy, and stability of 4-Methylbenzo[d]thiazol-6-amine can be influenced by various environmental factors. For instance, the solubility of thiazoles in different solvents could affect the compound’s distribution and bioavailability . .

Safety and Hazards

For safety information and hazards related to 4-Methylbenzo[d]thiazol-6-amine, it’s best to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.